3-(1,3-dioxolan-2-yl)-4-methoxy-6-nitro-1,2-benzisoxazole

• IUPAC Name: 3-(1,3-dioxolan-2-yl)-4-methoxy-6-nitro-1,2-benzoxazole
• InChI: InChI=1S/C11H10N2O6/c1-16-7-4-6(13(14)15)5-8-9(7)10(12-19-8)11-17-2-3-18-11/h4-5,11H,2-3H2,1H3
• InChI Key: GXIRYYVEJARDHL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC2=C1C(=NO2)C3OCCO3)[N+](=O)[O-]
• Molecular Formula: C11H10N2O6
• Molecular Weight: 266.21 g/mol

Description

3-(1,3-dioxolan-2-yl)-4-methoxy-6-nitro-1,2-benzisoxazole, also known as DMNB-X, is a fluorescent probe used in scientific research to detect and measure the activity of nitric oxide (NO) in biological systems. NO is a signaling molecule that plays a crucial role in many physiological processes, including vasodilation, neurotransmission, and immune response. DMNB-X is a valuable tool in studying the role of NO in these processes, as well as in the development of new drugs that target NO signaling pathways.

Mechanism of Action

3-(1,3-dioxolan-2-yl)-4-methoxy-6-nitro-1,2-benzisoxazole works by reacting with NO to produce a fluorescent compound that emits light at a specific wavelength. The intensity of the fluorescence is directly proportional to the amount of NO present, allowing researchers to quantify NO levels in biological samples. This mechanism of action makes 3-(1,3-dioxolan-2-yl)-4-methoxy-6-nitro-1,2-benzisoxazole an ideal tool for studying the role of NO in various physiological processes.
Biochemical and Physiological Effects
3-(1,3-dioxolan-2-yl)-4-methoxy-6-nitro-1,2-benzisoxazole does not have any direct biochemical or physiological effects on biological systems. It is simply a tool used to measure NO levels. However, the information gained from these measurements can lead to a better understanding of the role of NO in various physiological processes and can help identify new drug targets for diseases that involve NO signaling pathways.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-(1,3-dioxolan-2-yl)-4-methoxy-6-nitro-1,2-benzisoxazole is its sensitivity and specificity for NO. It is a highly reliable tool for measuring NO levels in biological samples. However, there are some limitations to its use. 3-(1,3-dioxolan-2-yl)-4-methoxy-6-nitro-1,2-benzisoxazole is not suitable for measuring NO in highly acidic or basic environments, and it can be affected by the presence of other reactive oxygen species. Additionally, 3-(1,3-dioxolan-2-yl)-4-methoxy-6-nitro-1,2-benzisoxazole can be toxic to cells at high concentrations, so care must be taken when using it in cell cultures.

Future Directions

There are many potential future directions for research involving 3-(1,3-dioxolan-2-yl)-4-methoxy-6-nitro-1,2-benzisoxazole. One area of interest is the development of new drugs that target NO signaling pathways. 3-(1,3-dioxolan-2-yl)-4-methoxy-6-nitro-1,2-benzisoxazole can be used to identify new drug targets and to test the efficacy of potential drugs in vitro and in vivo. Additionally, 3-(1,3-dioxolan-2-yl)-4-methoxy-6-nitro-1,2-benzisoxazole can be used in conjunction with other fluorescent probes to gain a more comprehensive understanding of the role of NO in biological systems. Finally, there is potential for the development of new fluorescent probes that can measure other reactive oxygen species, expanding the range of biological processes that can be studied.

Synthesis Methods

3-(1,3-dioxolan-2-yl)-4-methoxy-6-nitro-1,2-benzisoxazole can be synthesized through a multi-step process involving the reaction of various chemicals, including 4-methoxy-2-nitroaniline, ethylene glycol, and acetic anhydride. The final product is a yellow-orange powder that is soluble in organic solvents such as dimethyl sulfoxide (DMSO) and ethanol.

Scientific Research Applications

3-(1,3-dioxolan-2-yl)-4-methoxy-6-nitro-1,2-benzisoxazole is commonly used in scientific research to measure NO levels in biological systems. It is particularly useful in studying the role of NO in cardiovascular disease, neurodegenerative disorders, and cancer. 3-(1,3-dioxolan-2-yl)-4-methoxy-6-nitro-1,2-benzisoxazole can be used to measure NO levels in tissue samples, cell cultures, and even in vivo, allowing researchers to gain a better understanding of the role of NO in these diseases.